Cas no 2137761-06-7 (5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2137761-06-7
• MF: C₄H₄FIN₂O₂S
• MW: 290.054635047913
• CID: 6329924
• PubChem ID: 165461381
• Update Time: 2025-10-30

5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728843
• 2137761-06-7
• 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C4H4FIN2O2S/c1-8-4(6)3(2-7-8)11(5,9)10/h2H,1H3
• InChI Key： ILBOTHAGTASURI-UHFFFAOYSA-N
• SMILES： IC1=C(C=NN1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 289.90222g/mol
• Monoisotopic Mass: 289.90222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Application of 5-Iodo-1-methyl-1H-pyrazole-4-sulfonyl Fluoride (CAS 2137761-06-7) in Chemical Biology and Drug Discovery

The compound 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride (CAS 2137761-06-7) has recently emerged as a valuable chemical probe and building block in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to an important class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their unique reactivity profile and potential applications in drug discovery.

Recent studies have demonstrated the exceptional utility of this compound as a selective covalent modifier of protein tyrosine residues. The combination of the pyrazole scaffold with the sulfonyl fluoride warhead provides both selectivity and reactivity, making it particularly useful for target identification and validation studies. A 2023 publication in the Journal of Medicinal Chemistry highlighted its application in the development of covalent kinase inhibitors, where it showed remarkable selectivity for specific tyrosine residues in the ATP-binding pocket.

Structural analyses of 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride reveal that the iodine atom at the 5-position significantly influences the electronic properties of the sulfonyl fluoride group, enhancing its reactivity towards nucleophilic amino acids while maintaining stability in aqueous conditions. This balance between reactivity and stability makes it particularly valuable for biological applications. Recent crystallographic studies have provided detailed insights into its binding modes with various protein targets.

In proteomics applications, this compound has shown promise as an activity-based probe for profiling tyrosine-reactive enzymes. A 2024 study published in ACS Chemical Biology demonstrated its effectiveness in identifying novel drug targets through chemoproteomic approaches. The study reported successful labeling of over 50 human proteins, including several previously unknown sulfonyl fluoride-reactive targets.

The synthetic accessibility of 5-iodo-1-methyl-1H-pyrazole-4-sulfonyl fluoride has also been improved through recent methodological developments. A 2023 Organic Process Research & Development paper described a scalable, high-yield synthesis route that addresses previous challenges in large-scale production. This advancement is particularly significant for its potential translation into drug discovery pipelines.

Looking forward, researchers anticipate expanding applications of this compound in fragment-based drug discovery and covalent drug development. Its unique combination of reactivity and selectivity positions it as a valuable tool for addressing challenging drug targets, particularly in oncology and inflammatory diseases where covalent inhibitors have shown clinical success. Ongoing research is exploring its utility in targeted protein degradation strategies and as a warhead for PROTAC molecules.